molecular formula C6H6ClN3O B8571857 4-Amino-6-chloronicotinamide

4-Amino-6-chloronicotinamide

Cat. No. B8571857
M. Wt: 171.58 g/mol
InChI Key: LYCZIQFDLJZWEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-6-chloronicotinamide is a useful research compound. Its molecular formula is C6H6ClN3O and its molecular weight is 171.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Amino-6-chloronicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Amino-6-chloronicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Amino-6-chloronicotinamide

Molecular Formula

C6H6ClN3O

Molecular Weight

171.58 g/mol

IUPAC Name

4-amino-6-chloropyridine-3-carboxamide

InChI

InChI=1S/C6H6ClN3O/c7-5-1-4(8)3(2-10-5)6(9)11/h1-2H,(H2,8,10)(H2,9,11)

InChI Key

LYCZIQFDLJZWEB-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CN=C1Cl)C(=O)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a well stirred solution of 4,6-dichloropyridine-3-carboxamide (11.0 g, 57.59 mmol) in 1,4-dioxane (20 mL) in steel bomb was added the liquid ammonia (50 mL, 57.59 mmol). The steel bomb was closed and heated the reaction to 100° C. for 9 h. The progress of the displacement reaction was monitored by TLC and LCMS. After completion the solid formed was filtered. The filtrate was also concentrated as it also contains 50% product. The combined solids were dried under vacuum to afford 4-amino-6-chloro-pyridine-3-carboxamide (2) as a light brown solid. Yield: 10.6 g, crude, 47%; 1H NMR (400 MHz, DMSO-d6) δ 8.36 (s, 1H), 7.97 (s, 1H), 7.50 (s, 1H), 7.37 (s, 1H), 6.65 (s, 1H).
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
50 mL
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reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
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steel
Quantity
0 (± 1) mol
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solvent
Reaction Step One
[Compound]
Name
steel
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0 (± 1) mol
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Reaction Step Two

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